Rich oxygen atom-decorated conjugated microporous polymers for carbon dioxide capture†
New Journal of Chemistry Pub Date: 2023-11-10 DOI: 10.1039/D3NJ04123A
Abstract
Rich oxygen atom-decorated conjugated microporous polymers (O-CMPs) have been synthesized for CO2 uptake. The controlled porosity, good stability, and rich oxygen atoms within the O-CMPs indicate their high potential for CO2 capture. Notably, we observed an enhancement in capacity and selectivity through the improvement of adding oxygen atoms, facilitated by quadrupole interactions.
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